Cas no 120279-85-8 (6-methyl-4H,5H,6H-thieno2,3-bthiopyran-4-one)

• Product Name: 6-methyl-4H,5H,6H-thieno2,3-bthiopyran-4-one
• CAS No: 120279-85-8
• MF: C₈H₈OS₂
• MW: 184.278519630432
• MDL: MFCD08273970
• CID: 63485
• PubChem ID: 21057025
• Update Time: 2025-04-18

6-methyl-4H,5H,6H-thieno2,3-bthiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one
• 5,6-Dihydro-4-hydroxy-6-methylthieno[2,3-b]thiopyran
• 5,6-DIHYDRO-4H-6-METHYLTHIENO [2,3-B] THIOPYRAN-4-ONE
• 6-Methyl-5,6-dihydro-4H-thieno-[2,3-b]thiopyran-4-one
• 5,6-dihydro-4-oxo-6-methyl-4H-thieno[2,3-b]thiopyran
• 5,6-Dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-4-one
• 5,6-DIHYDRO-6-METHYL-4-OXO-4H-THIENO[2,3-B]THIOPYRAN
• 5,6-Dihydro-6-methylthieno[2,3-b]thiopyran-4-one(DorzolamideIntermediate)
• rac-5,6-dihydro-6-methylthieno[2,3-b]thiop
• 5,6-Dihydro-6-methyl thieno[2,3-b] thiopyran-4-one
• 5,6-DIHYDRO-4H-6-METHYLTHIENO[2,3-B]THIOPYRAN-4-ONE
• 6-methyl-4H,5H,6H-thieno2,3-bthiopyran-4-one
• 6-methyl-5,6-dihydrothieno[2,3-b]thiopyran-4-one
• A808598
• EN300-295660
• C8H8OS2
• SB45269
• SCHEMBL3349385
• N-CAPRYLICANHYDRIDE
• AKOS006286730
• AM84430
• Q-100100
• CS-0442363
• 6-METHYL-5H,6H-THIENO[2,3-B]THIOPYRAN-4-ONE
• FT-0657652
• DTXSID401217997
• 120279-85-8
• 6-methyl-4H,5H,6H-thieno[2,3-b]thiopyran-4-one
• G78831

• MDL： MFCD08273970
• Inchi： 1S/C8H8OS2/c1-5-4-7(9)6-2-3-10-8(6)11-5/h2-3,5H,4H2,1H3
• InChI Key： FLJFMDYYNMNASJ-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CS2)C(CC1C)=O

Computed Properties

• Exact Mass: 184.00200
• Monoisotopic Mass: 184.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.300
• Boiling Point: 307 ºC
• Flash Point: 140 ºC
• Refractive Index: 1.62
• PSA: 70.61000
• LogP: 2.81510

6-methyl-4H,5H,6H-thieno2,3-bthiopyran-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers